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Compound of Interest

Compound Name: Fenthion sulfone-dé

Cat. No.: B12422240

Fenthion Sulfone-d6: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, metabolic
pathways, and analytical methodologies related to Fenthion sulfone-d6. This deuterated
analog of Fenthion sulfone serves as a crucial internal standard for the accurate quantification
of its parent compound in various matrices.

Core Chemical Properties

Fenthion sulfone-d6 is a stable isotope-labeled form of Fenthion sulfone, a metabolite of the
organothiophosphate insecticide Fenthion. The deuterium labeling provides a distinct mass
spectrometric signature, making it an ideal internal standard for analytical applications.

Quantitative Chemical Data

A summary of the key chemical and physical properties of Fenthion sulfone-d6 is presented
below. It is important to note that while some properties are reported for the deuterated
compound, others are extrapolated from data on the non-deuterated Fenthion sulfone due to
limited availability of specific experimental data for the d6 variant.
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Property Value Source(s)

Chemical Formula C10H9D6OsPS2 [1112]

Molecular Weight 316.36 g/mol [1][2]

CAS Number 2469195-97-7 [3]
Phosphorothioic Acid O,0-

Synonyms (Dimethyl-d6) O-[3-Methyl-4-

(methylsulfonyl)phenyl] ester

Physical Format

Neat

Storage Temperature

-20°C

Shipping Temperature

Room Temperature

Country of Origin

CANADA

SMILES

0=S(C1=C(C)C=C(OP(OC([2
HD([2HD[2HD(OC([2H])([2H])
[2H])=S)C=C1)(C)=0

InChl

InChI=1S/C10H1505PS2/c1-
8-7-9(15-16(17,13-2)14-3)5-6-
10(8)18(4,11)12/h5-7H,1-
4H3/i2D3,3D3

Unlabelled CAS Number

3761-42-0

Metabolic Pathway of Fenthion

Fenthion undergoes extensive metabolism in various organisms, leading to the formation of

several metabolites, including Fenthion sulfone. The metabolic pathway primarily involves

oxidation of the thiomethyl group and the phosphorothioate group. Fenthion is first oxidized to

Fenthion sulfoxide, which is then further oxidized to Fenthion sulfone. Concurrently, the P=S

bond in Fenthion and its sulfoxide and sulfone metabolites can be oxidized to a P=0O bond,

forming the corresponding oxon analogs, which are generally more potent acetylcholinesterase

inhibitors. The key enzymes involved in these transformations include cytochrome P450s and

flavin-containing monooxygenases.
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Metabolic pathway of Fenthion.

Experimental Protocols

Accurate quantification of Fenthion and its metabolites is critical for food safety and
environmental monitoring. The following sections detail the widely adopted QUEChERS method
for sample preparation and subsequent analysis by UHPLC-MS/MS.

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method

The QUEChERS method is a streamlined approach for the extraction and cleanup of pesticide
residues from a wide range of food matrices.

Materials:

e Homogenized sample (e.g., fruit, vegetable, or tissue)

o Acetonitrile (ACN)

 QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

» Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA),
C18, graphitized carbon black (GCB))

o Centrifuge tubes (50 mL and 15 mL)

e Centrifuge
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» \ortex mixer
Procedure:
» Extraction:
1. Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
2. Add 10-15 mL of acetonitrile.
3. Add the appropriate QUEChERS extraction salt packet.
4. Cap the tube and vortex vigorously for 1 minute.
5. Centrifuge at =3000 rcf for 5 minutes.
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

1. Transfer the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing the
appropriate sorbent mixture for the sample matrix.

2. Cap the tube and vortex for 30 seconds.
3. Centrifuge at 23000 rcf for 5 minutes.
» Final Extract:

1. The resulting supernatant is the final extract, which can be directly analyzed or further
diluted before injection into the UHPLC-MS/MS system.
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QUEChERS experimental workflow.

Analytical Methodology: Ultra-High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UHPLC-
MS/MS)

UHPLC-MS/MS is the preferred analytical technique for the sensitive and selective
determination of Fenthion and its metabolites due to its high resolution and specificity.

Instrumentation:
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o UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

Typical UHPLC Conditions:

e Column: C18 reverse-phase column (e.g., 1.7 um particle size, 2.1 x 100 mm)

o Mobile Phase: Gradient elution with water and methanol or acetonitrile, both typically
containing a small percentage of formic acid or ammonium formate to improve ionization.

e Flow Rate: 0.2 - 0.4 mL/min

e Injection Volume: 1 - 10 uL

Typical MS/MS Conditions:

 |onization Mode: Positive Electrospray lonization (ESI+)

e Scan Type: Multiple Reaction Monitoring (MRM)

e Precursor and Product lons: Specific precursor-to-product ion transitions are monitored for
each analyte and the internal standard (Fenthion sulfone-d6) to ensure accurate
identification and quantification. For Fenthion sulfone, a common precursor ion is m/z 311,
which fragments to product ions such as m/z 125 and m/z 109.

UHPLC System W f Mass Spectrometer
" Q1 Q2 Q3
Sample Injection | Mobile Phase | C18 Reverse-Phase ESI Source (Precursor lon (Collision Cell | (Product lon P Detector
Column (lonization) N . !
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Logical workflow of UHPLC-MS/MS analysis.

Conclusion
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Fenthion sulfone-d6 is an indispensable tool for the accurate and reliable quantification of
Fenthion sulfone in complex matrices. Understanding its chemical properties, the metabolic
fate of its parent compound, and the appropriate analytical methodologies are essential for
researchers, scientists, and drug development professionals working in the fields of food safety,
environmental science, and toxicology. The detailed protocols and diagrams provided in this
guide serve as a valuable resource for implementing robust analytical methods for the
monitoring of Fenthion and its metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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